Cas no 67525-36-4 (1,4-bis[4-(trifluoromethyl)phenoxy]benzene)

• Product Name: 1,4-bis[4-(trifluoromethyl)phenoxy]benzene
• CAS No: 67525-36-4
• MF: C₂₀H₁₂F₆O₂
• MW: 398.298506736755
• CID: 966203
• PubChem ID: 3017770
• Update Time: 2025-04-19

1,4-bis[4-(trifluoromethyl)phenoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[4-(trifluoromethyl)phenoxy]benzene
• 1,1'-[benzene-1,4-diylbis(oxy)]bis[4-(trifluoromethyl)benzene]
• 1,4-Bis(4-(trifluoromethyl)phenoxy)benzene
• 67525-36-4
• SCHEMBL11148692
• NS00056594
• DBEALIZXNCCVBG-UHFFFAOYSA-N
• DTXSID10986907
• EINECS 266-712-0
• 1,1'-[1,4-Phenylenebis(oxy)]bis[4-(trifluoromethyl)benzene]

• Inchi： 1S/C20H12F6O2/c21-19(22,23)13-1-5-15(6-2-13)27-17-9-11-18(12-10-17)28-16-7-3-14(4-8-16)20(24,25)26/h1-12H
• InChI Key： DBEALIZXNCCVBG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 398.07416
• Monoisotopic Mass: 398.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.338
• Boiling Point: 389°C at 760 mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.51
• PSA: 18.46